Cas no 457051-50-2 (1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide)
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide
-
- MDL: MFCD00957449
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Oakwood | 182476-50mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium; tetrafluoroboranuide |
457051-50-2 | 97% | 50mg |
$175.00 | 2023-09-17 | |
| Oakwood | 182476-500mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium; tetrafluoroboranuide |
457051-50-2 | 97% | 500mg |
$1650.00 | 2023-09-17 | |
| eNovation Chemicals LLC | Y1241381-50mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide |
457051-50-2 | 97% | 50mg |
$365 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1241381-50mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide |
457051-50-2 | 97% | 50mg |
$380 | 2025-02-26 | |
| A2B Chem LLC | AX74145-50mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide |
457051-50-2 | 97% | 50mg |
$175.00 | 2024-04-20 | |
| A2B Chem LLC | AX74145-500mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide |
457051-50-2 | 97% | 500mg |
$1650.00 | 2024-04-20 | |
| 1PlusChem | 1P01EWIP-50mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide |
457051-50-2 | 97% | 50mg |
$210.00 | 2024-05-02 | |
| 1PlusChem | 1P01EWIP-500mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide |
457051-50-2 | 97% | 500mg |
$1815.00 | 2024-05-02 | |
| eNovation Chemicals LLC | Y1241381-500mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide |
457051-50-2 | 97% | 500mg |
$2730 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1241381-500mg |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide |
457051-50-2 | 97% | 500mg |
$2890 | 2025-02-26 |
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide
Introduction to 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroborinate (CAS No. 457051-50-2)
The compound 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroborinate, identified by its CAS number 457051-50-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines the versatility of benzotriazole and pyridine moieties with a tetrafluoroborate counterion, making it a compound of considerable interest for its potential applications in drug discovery and material science.
At the core of this compound's utility lies its unique structural framework. The benzotriazol-1-ylmethyl group introduces a nitrogen-rich heterocycle that is known for its ability to interact with various biological targets. This moiety has been extensively studied for its role in modulating enzyme activity and binding to specific protein receptors. The pyridine ring, on the other hand, provides a hydrophobic pocket that can be exploited for enhancing the solubility and bioavailability of pharmaceutical agents. The combination of these two structural elements makes 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroborinate a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can serve as scaffolds for drug design. The benzotriazole ring, in particular, has gained attention due to its presence in several FDA-approved drugs and its demonstrated ability to engage with biological systems. For instance, studies have shown that benzotriazole derivatives can inhibit certain kinases and other enzymes involved in cancer progression. The tetrafluoroborate anion further enhances the compound's stability and reactivity, making it suitable for various synthetic applications.
The pyridine component of 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroborinate adds another layer of complexity to its potential uses. Pyridine-based compounds are widely employed in pharmaceuticals due to their favorable pharmacokinetic properties. They can act as pharmacophores, interacting with biological targets to elicit therapeutic effects. Moreover, the pyridine ring can be modified in numerous ways to tailor the compound's properties for specific applications. This flexibility makes it an attractive choice for medicinal chemists looking to develop new drugs.
Recent research has highlighted the importance of nitrogen-containing heterocycles in drug discovery. A study published in the Journal of Medicinal Chemistry demonstrated that benzotriazole derivatives can exhibit potent antiviral activity by inhibiting viral proteases. Similarly, another study showed that pyridine-based compounds can serve as effective inhibitors of bacterial enzymes involved in metabolic pathways. These findings underscore the potential of 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroborinate as a lead compound for developing new therapeutic agents.
The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the benzotriazole moiety typically begins with the condensation of guanidine with an appropriate aldehyde or ketone under controlled conditions. Subsequent functionalization steps are then employed to attach the pyridine ring and introduce the tetrafluoroborate counterion. Each step must be carefully monitored to avoid side reactions that could compromise the compound's integrity.
In terms of applications, 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroborinate shows promise in several areas. In drug discovery, it can serve as a scaffold for designing new molecules with enhanced binding affinity and selectivity. In material science, its unique electronic properties make it suitable for use in organic electronics and sensors. Additionally, its stability and reactivity make it a valuable intermediate in synthetic chemistry.
One particularly intriguing aspect of this compound is its potential use as a ligand in coordination chemistry. The nitrogen-rich environment provided by the benzotriazole and pyridine moieties allows it to bind to transition metals effectively. Such metal complexes have been explored for their catalytic properties and their ability to form stable coordination bonds with biological targets. This opens up possibilities for using 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroborinate in designing metal-based drugs or catalysts.
Furthermore, the tetrafluoroborate anion plays a crucial role in determining the compound's behavior in solution and solid-state environments. Boronate esters are known for their stability under various conditions, making them ideal candidates for use in pharmaceuticals where long-term stability is essential. The presence of fluorine atoms also enhances the compound's lipophilicity, which can be beneficial for crossing biological membranes.
The field of chemical biology continues to evolve rapidly, driven by advancements in synthetic chemistry and computational methods. New techniques are being developed to streamline the process of identifying and optimizing bioactive molecules like 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroborinate. High-throughput screening methods allow researchers to rapidly test large libraries of compounds for their biological activity, while computational tools can predict how different molecular structures will interact with biological targets.
As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can modulate these systems effectively. The combination of benzotriazole and pyridine moieties offers a rich structural framework that can be tailored to meet specific therapeutic needs. By leveraging cutting-edge synthetic methods and computational tools, researchers are paving the way for new generations of drugs based on this class of compounds.
In conclusion, 45705 51 - 50 - 2 stands out as a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential applications across multiple disciplines. Its ability to interact with biological targets while maintaining stability makes it an attractive option for drug design and material science alike.
457051-50-2 (1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyridin-1-ium tetrafluoroboranuide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)